N,2-dimethylbenzenesulfonamide
Cat. No. B082039
M. Wt: 185.25 g/mol
InChI Key: BAJXNEYFJDMIFP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH2:14]([Cl:15])[Cl:16].[CH3:12][NH2:13].[CH3:1][c:2]1[c:3]([S:8](=[O:9])(=[O:10])[Cl:11])[cH:4][cH:5][cH:6][cH:7]1>>[CH3:1][c:2]1[c:3]([S:8](=[O:9])(=[O:10])[NH:13][CH3:12])[cH:4][cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccccc1S(=O)(=O)Cl
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CNS(=O)(=O)c1ccccc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
